![molecular formula C18H25N5O2 B2647224 2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide CAS No. 1005301-19-8](/img/structure/B2647224.png)
2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide” is an organic compound. It likely contains a cyclohexyl group (a six-membered carbon ring), an ethoxyphenyl group (a phenyl ring with an ethoxy substituent), and a tetrazolyl group (a five-membered ring containing four nitrogen atoms and one carbon atom). The exact properties and functions of this compound would depend on its specific structure and the context in which it is used .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structures of complex organic compounds .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure. The presence of functional groups like the tetrazole ring or the amide group could make it reactive towards certain reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure. These properties could be measured experimentally or predicted using computational methods .Scientific Research Applications
- Compounds with a 2-(pyrimidin-5-yl)quinoxaline core, like our target molecule, have been investigated for their potential as pain-relieving agents . Researchers explore their interactions with pain receptors and pathways to develop novel analgesics.
- Inflammation plays a crucial role in various diseases. The 2-(pyrimidin-5-yl)quinoxaline scaffold has shown promise as an anti-inflammatory agent . Scientists study its effects on inflammatory pathways and cytokine regulation.
- T-cell-mediated autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, require targeted therapies. Compounds based on the 2-(pyrimidin-5-yl)quinoxaline core have been explored for their immunomodulatory effects .
- The 2-(pyrimidin-5-yl)quinoxaline scaffold has drawn interest in cancer research. Scientists explore its cytotoxic effects, potential as kinase inhibitors, and ability to interfere with tumor growth pathways .
- Our compound’s analogs have demonstrated significant antihypoxic effects in vivo . Hypoxia, or low oxygen levels, occurs in various conditions (e.g., ischemic diseases, cancer). Investigating these effects could lead to therapeutic breakthroughs.
Pain Management
Anti-Inflammatory Agents
Autoimmune Disease Treatment
Cancer Therapy
Hypoxia-Related Applications
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyclohexyl-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O2/c1-2-25-16-10-8-15(9-11-16)23-17(20-21-22-23)13-19-18(24)12-14-6-4-3-5-7-14/h8-11,14H,2-7,12-13H2,1H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGSGMHOFSFTJBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclohexyl-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.